Cas no 1261923-07-2 (4-(4-Fluoro-3-methylphenyl)-2-nitrophenol)

• Product Name: 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol
• CAS No: 1261923-07-2
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• MDL: MFCD18315895
• CID: 2763723
• PubChem ID: 53221625
• Update Time: 2025-10-18

4-(4-Fluoro-3-methylphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00686242
• 4'-Fluoro-3'-methyl-3-nitro[1,1'-biphenyl]-4-ol
• MFCD18315895
• 4-(4-FLUORO-3-METHYLPHENYL)-2-NITROPHENOL
• 1261923-07-2
• 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95%
• 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol

• MDL： MFCD18315895
• Inchi： 1S/C13H10FNO3/c1-8-6-9(2-4-11(8)14)10-3-5-13(16)12(7-10)15(17)18/h2-7,16H,1H3
• InChI Key： KYVBCSRFSRXYOW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 247.06447134Da
• Monoisotopic Mass: 247.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol

4-(4-Fluoro-3-methylphenyl)-2-nitrophenol (CAS No. 1261923-07-2): A Comprehensive Overview

4-(4-Fluoro-3-methylphenyl)-2-nitrophenol (CAS No. 1261923-07-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol is C₁₃H₁₁FO₃N, and it has a molecular weight of 250.23 g/mol. The compound features a fluoro-substituted benzene ring and a nitro group attached to a phenolic hydroxyl group, which contribute to its distinctive chemical properties and biological activities.

Recent studies have highlighted the potential of 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol as a lead compound in drug discovery. Its ability to interact with specific biological targets has been extensively investigated, revealing its efficacy in modulating various physiological processes. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases.

In addition to its therapeutic potential, 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol has also been explored for its use in diagnostic imaging. The presence of the nitro group and the fluoro substituent enhances its solubility and stability, which are crucial factors for effective imaging agents. Studies have shown that this compound can be labeled with radioisotopes, enabling its use in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging techniques.

The synthesis of 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol involves several well-established chemical reactions, including nitration and substitution reactions. One common synthetic route involves the nitration of 4-fluoro-3-methylbenzene followed by a substitution reaction with phenol. This process yields high purity product with good yield, making it suitable for large-scale production.

In terms of safety and handling, 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol should be managed with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. Additionally, storage conditions should be controlled to prevent degradation and ensure stability over time.

The environmental impact of 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol is another important consideration. Research on the biodegradability and ecotoxicity of this compound is ongoing, with preliminary studies suggesting that it may have low environmental persistence and minimal adverse effects on aquatic organisms. However, further investigations are needed to fully understand its long-term environmental impact.

In conclusion, 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol (CAS No. 1261923-07-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize its properties for various uses.